Thiopropazate
Thiopropazate
Thiopropazate is a phenothiazine derivative in which 10H-phenothiazine has a chloro subsitituent at the 2-position and a 3-[4-(2-acetoxyethyl)piperazin-1-yl]propyl group at N-10. It has a role as a phenothiazine antipsychotic drug and a dopaminergic antagonist. It is a member of phenothiazines, a N-alkylpiperazine, an acetate ester and an organochlorine compound.
Brand Name:
Vulcanchem
CAS No.:
84-06-0
VCID:
VC0007254
InChI:
InChI=1S/C23H28ClN3O2S/c1-18(28)29-16-15-26-13-11-25(12-14-26)9-4-10-27-20-5-2-3-6-22(20)30-23-8-7-19(24)17-21(23)27/h2-3,5-8,17H,4,9-16H2,1H3
SMILES:
CC(=O)OCCN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl
Molecular Formula:
C₂₃H₂₈ClN₃O₂S
Molecular Weight:
446 g/mol
Thiopropazate
CAS No.: 84-06-0
Inhibitors
VCID: VC0007254
Molecular Formula: C₂₃H₂₈ClN₃O₂S
Molecular Weight: 446 g/mol
CAS No. | 84-06-0 |
---|---|
Product Name | Thiopropazate |
Molecular Formula | C₂₃H₂₈ClN₃O₂S |
Molecular Weight | 446 g/mol |
IUPAC Name | 2-[4-[3-(2-chlorophenothiazin-10-yl)propyl]piperazin-1-yl]ethyl acetate |
Standard InChI | InChI=1S/C23H28ClN3O2S/c1-18(28)29-16-15-26-13-11-25(12-14-26)9-4-10-27-20-5-2-3-6-22(20)30-23-8-7-19(24)17-21(23)27/h2-3,5-8,17H,4,9-16H2,1H3 |
Standard InChIKey | AIUHRQHVWSUTGJ-UHFFFAOYSA-N |
SMILES | CC(=O)OCCN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
Canonical SMILES | CC(=O)OCCN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
Boiling Point | 214-218 °C @ 0.1 MM HG |
Description | Thiopropazate is a phenothiazine derivative in which 10H-phenothiazine has a chloro subsitituent at the 2-position and a 3-[4-(2-acetoxyethyl)piperazin-1-yl]propyl group at N-10. It has a role as a phenothiazine antipsychotic drug and a dopaminergic antagonist. It is a member of phenothiazines, a N-alkylpiperazine, an acetate ester and an organochlorine compound. |
Related CAS | 146-28-1 (di-hydrochloride) |
Shelf Life | SENSITIVE TO LIGHT; UNSTABLE IN HEAT /DIHYDROCHLORIDE/ |
Solubility | 2.00e-05 M SOL IN ETHER |
Synonyms | thiopropazate thiopropazate dihydrochloride thiopropazate, ion (+1) |
PubChem Compound | 6762 |
Last Modified | Nov 11 2021 |
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